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Compound of Interest

Compound Name: Tetrapeptide-1

Cat. No.: B12387375

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of
Tetrapeptide-1 stock solutions using Dimethyl Sulfoxide (DMSO) as a solvent. Adherence to
these guidelines is crucial for maintaining the integrity, stability, and experimental reproducibility
of the peptide.

Introduction to Tetrapeptide-1

Tetrapeptide-1 is a synthetic signaling peptide composed of the four amino acids Leucine,
Proline, Threonine, and Valine (LPTV).[1][2] It is recognized for its antioxidant properties and its
ability to stimulate the synthesis of extracellular matrix proteins such as collagen, elastin, and
fibronectin.[3] These characteristics make it a valuable compound in research related to
dermatology, cosmetology, and tissue regeneration.[3][4][5]

Properties of Tetrapeptide-1

A summary of the key physical and chemical properties of Tetrapeptide-1 is provided in the
table below.
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Property Value Reference
Sequence Leu-Pro-Thr-Val (LPTV) [11[3]
Molecular Formula C20H36N406 [11[2][3]
Molecular Weight 428.52 g/mol [1112][3]
Appearance White to off-white solid [11[3]
Solubility in DMSO 50 mg/mL (116.68 mM) [3]

Preparing Tetrapeptide-1 Stock Solutions in DMSO

This protocol outlines the steps for preparing a concentrated stock solution of Tetrapeptide-1
in DMSO. It is critical to use high-purity, anhydrous (newly opened) DMSO to ensure optimal
solubility and stability of the peptide.[3]

Materials and Equipment
o Tetrapeptide-1 (lyophilized powder)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Sonicator (optional, but recommended)[3]

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Experimental Workflow

The following diagram illustrates the workflow for preparing the Tetrapeptide-1 stock solution.
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Preparation Phase

Equilibrate Tetrapeptide-1 vial to room temperature

:

Calculate required mass of Tetrapeptide-1 and volume of DMSO

Dissoluth Phase

Weigh and add Tetrapeptide-1 to a sterile tube

:

Add calculated volume of anhydrous DMSO

:

Vortex thoroughly to mix

:

Sonicate if necessary to ensure complete dissolution

Storagl Phase

Aliquot stock solution into single-use tubes

:

Label aliquots clearly

:

Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for Tetrapeptide-1 Stock Solution Preparation.
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Step-by-Step Protocol

o Equilibration: Before opening, allow the vial of lyophilized Tetrapeptide-1 to warm to room
temperature (preferably in a desiccator) to prevent moisture condensation.[6][7][8]

o Calculation: Determine the required mass of Tetrapeptide-1 and the volume of DMSO
needed to achieve the desired stock concentration. Refer to Table 1 for quick calculations.

» Weighing: Carefully weigh the calculated amount of Tetrapeptide-1 powder and transfer it to
a sterile microcentrifuge tube or vial.

o Dissolution: Add the calculated volume of anhydrous DMSO to the tube containing the
peptide.

o Mixing: Close the tube tightly and vortex for 30-60 seconds to facilitate dissolution.

e Sonication (Recommended): If the peptide does not fully dissolve, sonicate the solution for 5-
10 minutes.[3] Visually inspect the solution to ensure it is clear and free of particulates.

 Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the peptide, aliquot the
stock solution into smaller, single-use sterile tubes.[9][10]

o Labeling: Clearly label each aliquot with the peptide name, concentration, date of
preparation, and solvent.

o Storage: Immediately store the aliquots at -20°C for short-term storage or -80°C for long-
term storage.[3][9]

Stock Solution Concentration Calculator

The following table provides the required volume of DMSO to prepare common stock
concentrations from 1 mg, 5 mg, and 10 mg of Tetrapeptide-1 powder.

Table 1: DMSO Volumes for Tetrapeptide-1 Stock Solutions[3]
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Desired Concentration Mass of Tetrapeptide-1 Volume of DMSO to Add
1mM 1mg 2.3336 mL

5 mM 1mg 0.4667 mL

10 mM 1mg 0.2334 mL

1mM 5 mg 11.6681 mL

5mM 5mg 2.3336 mL

10 mM 5 mg 1.1668 mL

1mM 10 mg 23.3361 mL

5 mM 10 mg 4.6672 mL

10 mM 10 mg 2.3336 mL

Calculations are based on a molecular weight of 428.52 g/mol .

Storage and Stability

Proper storage is essential to maintain the bioactivity of Tetrapeptide-1.

Table 2: Storage Conditions and Stability

Storage . .

Form Stability Period Reference
Temperature

Lyophilized Powder -20°C 1 year [3]

-80°C 2 years [3]

Stock Solution in
-20°C 1 month [3]

DMSO

-80°C 6 months [3]

Important Considerations:
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e Always store solutions in tightly sealed containers to protect from moisture.[3]
e Avoid repeated freeze-thaw cycles.[9][10]
o Protect from direct light.[7][9]

Application in Cell-Based Assays

When using Tetrapeptide-1 stock solutions for cell-based experiments, the final concentration
of DMSO in the culture medium must be considered, as it can be cytotoxic.

e Most cell lines can tolerate DMSO concentrations up to 0.5% without significant cytotoxicity.
[11]

 Itis recommended to keep the final DMSO concentration below 0.1% for sensitive or primary
cell cultures.[11]

e Always include a vehicle control (culture medium with the same final concentration of
DMSO) in your experiments.

Signaling Pathway of Tetrapeptide-1

Tetrapeptide-1 acts as a signaling molecule that influences cellular processes related to skin
structure and repair.

Gene Expression

Intracellular Stimulates
(e.g., COLI1AL, ELN)

Signaling Cascade

. Leads to Increases Extracellular Matrix Proteins Results in. Improved Skin Firmness
Tetrapeptide-1 ‘4" Protein Synthesis (Collagen, Elastin, Fi i }—' & Elasticity

Click to download full resolution via product page

Caption: Proposed Signaling Pathway for Tetrapeptide-1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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